A pyrene-linked thiourea as a chemosensor for cations and simple fluorescent sensor for picric acid†

Analytical Methods Pub Date: 2014-12-08 DOI: 10.1039/C4AY02529F

Abstract

A simple pyrene-linked thiourea 1 has been synthesized and shown to act as a fluorescent and visual sensor for the detection of Cu2+ and Hg2+ ions. The sensor showed effective detection of Cu2+ and Hg2+ at a low detection limit. Receptor 1 has been successfully applied in the fluorescence imaging of Cu2+ and Hg2+ ions in living cells. Receptor 1 also selectively detects picric acid via both color change and fluorescence change.

Graphical abstract: A pyrene-linked thiourea as a chemosensor for cations and simple fluorescent sensor for picric acid
A pyrene-linked thiourea as a chemosensor for cations and simple fluorescent sensor for picric acid†
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